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Compound of Interest

Compound Name: Lantadene C

Cat. No.: B1674487 Get Quote

Essential Safety and Handling Guide for
Lantadene C
This guide provides crucial safety, handling, and disposal protocols for Lantadene C, a

pentacyclic triterpenoid compound derived from the Lantana camara plant. Researchers,

scientists, and drug development professionals should adhere to these procedures to minimize

exposure risks and ensure a safe laboratory environment. Lantadenes are known for their

toxicity, primarily causing hepatotoxicity and photosensitivity in livestock.[1][2]

Hazard Assessment and Physical Properties
Lantadene C is part of a family of toxic compounds and must be handled with care.[2] While

specific toxicity data for Lantadene C is limited, the known effects of related lantadenes

necessitate stringent safety measures. The unripe berries of the Lantana camara plant are

toxic to humans, and the lantadene class of compounds is responsible for liver damage in

grazing animals.[3][4][5] Ingestion of Lantana camara can lead to cholestasis (blockage of bile

flow) and hepatotoxicity.[2][5]
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Property Data Compound Source

Molecular Formula C35H54O5 Lantadene C [6]

Molecular Weight 554.8 g/mol Lantadene C [6]

Appearance Solid powder Lantadene C [6]

Melting Point 302 °C Lantadene B [1][3]

297 °C Lantadene A [1][4]

Solubility Soluble in DMSO Lantadene C [6]

Storage

Short-term: 0-4°C;

Long-term: -20°C.

Keep dry and dark.

Lantadene C [6]

Acute Toxicity (Oral

LD50)
60 mg/kg (sheep)

Partially purified

lantadene powder
[2]

Acute Toxicity (IV

LD50)
1-3 mg/kg (sheep)

Partially purified

lantadene powder
[2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Lantadene C to prevent skin contact,

inhalation, and eye exposure. General PPE guidelines for handling hazardous chemicals and

pesticides should be strictly followed.[7][8]

Body Protection: A lab coat is required. For procedures with a high risk of splashing, a

chemical-resistant apron over the lab coat is recommended.[9]

Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene rubber.[10]

Latex gloves are not suitable as they offer insufficient protection.[10] Change gloves

immediately if they become contaminated.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.

When handling the solid powder or creating solutions where splashing is possible, tightly

fitting chemical splash goggles or a full-face shield must be worn.[8][9]
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Respiratory Protection: When handling the solid powder outside of a certified chemical fume

hood or ventilated enclosure, a NIOSH-approved respirator with a particulate filter (at least

P2) is required to prevent inhalation.[9]

Footwear: Closed-toe shoes must be worn in the laboratory. For large-scale operations,

chemical-resistant boots are advised.[10]

Safe Handling and Operational Protocol
Adherence to good industrial hygiene and safety practices is essential.[11]

Preparation:

Before handling, ensure all necessary PPE is available and in good condition.

Designate a specific area for handling Lantadene C, preferably within a certified chemical

fume hood or other ventilated enclosure.

Ensure an eyewash station and safety shower are accessible.

Handling the Solid Compound:

Always handle solid Lantadene C within a fume hood to avoid inhaling the powder.

Use appropriate tools (spatulas, weigh boats) to handle the powder. Avoid creating dust.

After handling, decontaminate all surfaces and equipment thoroughly.

Preparing Solutions:

When preparing solutions, add the solid Lantadene C to the solvent slowly to avoid

splashing.

Perform all solution preparations within a fume hood.

General Practices:

Do not eat, drink, or smoke in the laboratory area.[11]
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Wash hands thoroughly with soap and water immediately after handling the compound,

before breaks, and at the end of the workday.[7][11]

Contaminated work clothing should not be allowed out of the workplace and should be

washed separately from other laundry.[7][11]

Spill and Emergency Procedures
Minor Spill (Solid):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid

generating dust.

Carefully scoop the material into a labeled hazardous waste container.

Clean the spill area with a suitable decontamination solution.

Minor Spill (Liquid):

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with a chemical absorbent material.

Collect the absorbed material into a labeled hazardous waste container.

Decontaminate the spill area.

Major Spill:

Evacuate the area immediately.

Alert your institution's emergency response team.

Prevent entry into the affected area.

Exposure Procedures:
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Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15-20 minutes. Remove contaminated clothing.[7][12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[12] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention and show the

Safety Data Sheet to the medical personnel.[11]

Waste Disposal Plan
All waste containing Lantadene C, including contaminated PPE, absorbent materials, and

empty containers, must be treated as hazardous waste.

Collection: Collect all Lantadene C waste in clearly labeled, sealed, and appropriate

hazardous waste containers.

Storage: Store waste containers in a designated, secure area away from incompatible

materials.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety office, following all local, state, and federal regulations.[13] Do not dispose of

Lantadene C down the drain or in regular trash.
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Diagram 1: Safe Handling Workflow for Lantadene C
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Caption: Diagram 1: Safe Handling Workflow for Lantadene C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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